Cas no 922591-30-8 (2-(ethanesulfonyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 2-(ethanesulfonyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 922591-30-8
• MF: C₂₄H₂₀N₂O₄S₂
• MW: 464.556603431702
• CID: 5496817
• Update Time: 2025-05-19

2-(ethanesulfonyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-(ethylsulfonyl)-N-[4-(4-phenoxyphenyl)-2-thiazolyl]-
• 2-(ethanesulfonyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C24H20N2O4S2/c1-2-32(28,29)22-11-7-6-10-20(22)23(27)26-24-25-21(16-31-24)17-12-14-19(15-13-17)30-18-8-4-3-5-9-18/h3-16H,2H2,1H3,(H,25,26,27)
• InChI Key： HZYMSMXEZQELKL-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC3=CC=CC=C3)C=C2)=CS1)(=O)C1=CC=CC=C1S(CC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(ethanesulfonyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide

Exploring the Potential of 2-(Ethanesulfonyl)-N-4-(4-Phenoxyphenyl)-1,3-Thiazol-2-ylbenzamide (CAS No. 922591-30-8) in Modern Research

In the ever-evolving field of chemical research, 2-(ethanesulfonyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 922591-30-8) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in various scientific domains. Researchers are particularly intrigued by its thiazole and benzamide moieties, which are known to contribute to diverse biological activities.

The compound's ethanesulfonyl group adds another layer of complexity, enhancing its solubility and reactivity in certain environments. As the scientific community continues to explore novel small molecule therapeutics, compounds like 2-(ethanesulfonyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide are being rigorously studied for their potential in drug discovery and medicinal chemistry applications.

Recent trends in pharmaceutical research have shown increased interest in heterocyclic compounds, particularly those containing thiazole rings. This is due to their prevalence in many FDA-approved drugs and their ability to interact with various biological targets. The phenoxyphenyl moiety in this compound further enhances its potential as a scaffold for developing new therapeutic agents.

From a synthetic chemistry perspective, CAS 922591-30-8 presents interesting challenges and opportunities. The combination of multiple functional groups offers various sites for chemical modification, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in exploring its potential as a building block for more complex molecular architectures.

The compound's physicochemical properties have been the subject of several computational studies. Molecular modeling suggests that 2-(ethanesulfonyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide possesses favorable characteristics for potential biological activity, including appropriate lipophilicity and molecular weight parameters that fall within the desirable ranges for drug-like molecules.

In the context of current research trends, this compound aligns well with the growing interest in targeted therapies and precision medicine. Its structural features make it a candidate for investigation in various screening programs aimed at identifying novel modulators of specific biological pathways. The scientific community is particularly interested in exploring its potential interactions with kinase enzymes and other molecular targets.

Quality control and analytical characterization of 922591-30-8 have been facilitated by modern spectroscopic techniques. Nuclear magnetic resonance (NMR) studies have confirmed the compound's structure, while high-performance liquid chromatography (HPLC) methods have been developed to ensure purity standards suitable for research applications.

The compound's stability under various conditions has been investigated, with particular attention to its behavior in different pH environments and solvent systems. These studies are crucial for understanding its potential applications in formulation development and ensuring reliable experimental results in biological assays.

As research into 2-(ethanesulfonyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide continues, scientists are exploring its potential in various assay systems. Preliminary studies have examined its effects on cellular models, though detailed mechanism-of-action studies are still ongoing. The compound's structure-activity relationships are being systematically explored to identify potential lead optimization strategies.

From a commercial perspective, the availability of CAS 922591-30-8 from specialized chemical suppliers has facilitated its investigation in academic and industrial laboratories worldwide. The compound is typically supplied with comprehensive analytical data, ensuring researchers can confidently incorporate it into their studies.

The future research directions for this compound may include more detailed investigations of its pharmacological properties, potential therapeutic applications, and further exploration of its chemical reactivity. As with many specialized research chemicals, the full potential of 2-(ethanesulfonyl)-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide will likely unfold as more studies are conducted and published in peer-reviewed journals.

In conclusion, 922591-30-8 represents an interesting example of modern medicinal chemistry research compounds. Its unique structural features and potential biological relevance make it a subject worthy of continued investigation as scientists seek to understand its properties and possible applications in various fields of chemical and pharmaceutical research.